Cas no 1186293-73-1 (hex-5-ynoylglycine)

• Product Name: hex-5-ynoylglycine
• CAS No: 1186293-73-1
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5097956
• PubChem ID: 146283332
• Update Time: 2025-06-27

hex-5-ynoylglycine Chemical and Physical Properties

Names and Identifiers

• hex-5-ynoylglycine
• 2-(Hex-5-ynamido)aceticacid
• 2-(hex-5-ynoylamino)acetic acid
• F84704
• 2-(HEX-5-YNAMIDO)ACETIC ACID
• SCHEMBL21602791
• 1186293-73-1

• Inchi： 1S/C8H11NO3/c1-2-3-4-5-7(10)9-6-8(11)12/h1H,3-6H2,(H,9,10)(H,11,12)
• InChI Key： CEHHKNLENUSEAD-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC(=O)CCCC#C

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 66.4Ų

Additional information on hex-5-ynoylglycine

Hex-5-ynoylglycine: A Comprehensive Overview

Hex-5-ynoylglycine, also known by its CAS number 1186293-73-1, is a compound of significant interest in the fields of organic chemistry and biochemistry. This compound, which belongs to the class of α,β-unsaturated fatty acids, has garnered attention due to its unique structural properties and potential applications in various scientific domains. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to hex-5-ynoylglycine.

The molecular structure of hex-5-ynoylglycine is characterized by a six-carbon chain with a triple bond at the 5-position, making it an alkyne derivative. This structure not only imparts unique electronic properties but also facilitates various chemical transformations. Recent studies have highlighted the importance of such structures in drug design and material science. For instance, researchers have explored the use of hex-5-ynoylglycine as a precursor for synthesizing bioactive molecules with potential therapeutic applications.

One of the most notable aspects of hex-5-ynoylglycine is its ability to undergo click chemistry reactions. Click chemistry, a concept popularized by Nobel laureate Barry Sharpless, refers to reactions that are highly efficient and selective. The triple bond in hex-5-ynoylglycine serves as an excellent substrate for such reactions, enabling the construction of complex molecular architectures. Recent advancements in click chemistry have further expanded the utility of this compound in synthesizing novel materials and pharmaceutical agents.

In terms of biological activity, hex-5-ynoylglycine has shown promise in modulating cellular processes. Studies conducted in vitro have demonstrated its ability to influence lipid metabolism and inflammatory pathways. These findings suggest that hex-5-ynoylglycine could serve as a lead compound for developing drugs targeting metabolic disorders or inflammatory diseases. Moreover, its structural similarity to naturally occurring fatty acids makes it a valuable tool for studying lipid signaling pathways.

The synthesis of hex-5-ynoylglycine has been optimized through various methodologies. Traditional approaches involve multi-step syntheses utilizing transition metal catalysts, while modern techniques leverage biocatalytic processes for enhanced efficiency. These advancements have not only improved the yield but also reduced the environmental footprint associated with its production. Such sustainable practices align with current trends in green chemistry and highlight the importance of eco-friendly synthesis routes.

Beyond its chemical and biological significance, hex-5-ynoylglycine has found applications in materials science. Its alkyne functionality enables cross-linking reactions, which are crucial for developing high-performance polymers and coatings. Recent research has explored its use in creating stimuli-responsive materials that can adapt to environmental changes, such as temperature or pH variations. These materials hold potential applications in sensors, drug delivery systems, and smart textiles.

In conclusion, hex-5-y